Cas no 640767-55-1 (4-methyl-2-(2-methylpropoxy)aniline)

• Product Name: 4-methyl-2-(2-methylpropoxy)aniline
• CAS No: 640767-55-1
• MDL: MFCD09931982
• CID: 4654806
• PubChem ID: 24693559
• Update Time: 2025-09-28

4-methyl-2-(2-methylpropoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 2-isobutoxy-4-methylaniline
• 4-methyl-2-(2-methylpropoxy)aniline

• MDL： MFCD09931982

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 4-methyl-2-(2-methylpropoxy)aniline

Exploring the Chemical Structure and Applications of 4-Methyl-2-(2-Methylpropoxy)Aniline (CAS 640767-55-1)

4-Methyl-2-(2-methylpropoxy)aniline, identified by its unique CAS number 640767-55-1, is an aromatic amine derivative with a complex molecular architecture that has garnered significant attention in recent years. The compound features a benzene ring substituted with a methyl group at the para position (C₄), a secondary amine functionality at C₂, and a propoxy chain (–O–CH(CH₃)₂) extending from the same carbon. This structural configuration imparts distinct physicochemical properties, making it a versatile intermediate in pharmaceutical and materials science research. Recent studies highlight its role in modulating biological activity through hydrogen bonding interactions and steric effects, particularly in enzyme inhibition pathways.

The synthesis of 4-methyl-2-(2-methylpropoxy)aniline typically involves nucleophilic aromatic substitution or coupling reactions under mild conditions. A notable advancement in 2023 demonstrated the use of palladium-catalyzed C–O bond formation to enhance yield efficiency by up to 89%, as reported in the *Journal of Organic Chemistry*. This method minimizes byproduct formation while preserving functional group integrity, aligning with green chemistry principles. Researchers have also explored solvent-free microwave-assisted protocols to reduce reaction times from traditional methods by over 60%, underscoring the compound's adaptability to modern synthetic strategies.

In pharmaceutical development, CAS 640767-55-1 has emerged as a key scaffold for drug discovery programs targeting G protein-coupled receptors (GPCRs). A 2024 preclinical study published in *Nature Communications* revealed that derivatives of this compound exhibit selective agonism of the μ-opioid receptor with reduced side effects compared to conventional analgesics. The propoxy substituent plays a critical role in optimizing lipophilicity and metabolic stability, parameters essential for oral bioavailability. Additionally, its amine functionality enables conjugation with polyethylene glycol (PEG) chains to improve water solubility—a critical step for intravenous formulations.

Beyond medicinal chemistry, 4-methyl-2-(2-methylpropoxy)aniline has found applications in polymer science as a crosslinking agent for thermoset resins. Recent work from the University of Tokyo demonstrated that incorporating this compound into epoxy matrices enhances thermal stability by forming robust covalent networks resistant to degradation above 300°C. The methyl groups contribute to chain rigidity, while the aniline core facilitates intermolecular π-stacking interactions that improve mechanical strength. These properties make it particularly valuable for aerospace composites requiring high-performance materials under extreme conditions.

The environmental impact profile of CAS 640767-55-1 has been extensively evaluated through life cycle assessment (LCA) models. A comparative analysis published in *Green Chemistry* (Q3 2023) showed that its production route generates significantly lower carbon emissions than traditional aromatic amine synthesis methods when utilizing renewable feedstocks such as biomass-derived phenol precursors. This aligns with industry trends toward circular economy practices, where waste streams from one process are repurposed as raw materials for another.

In agrochemical research, derivatives of 4-methyl-2-(2-methylpropoxy)aniline have shown promise as safeners—compounds that protect crops from herbicide damage without compromising weed control efficacy. Field trials conducted by Bayer CropScience in 2023 demonstrated that specific ester derivatives reduced phytotoxicity by up to 93% while maintaining herbicidal potency against glyphosate-resistant weeds. The compound's ability to modulate plant stress response pathways through redox signaling mechanisms represents a novel approach to sustainable agriculture.

The analytical characterization of this compound requires advanced techniques due to its structural complexity. Nuclear magnetic resonance (NMR) spectroscopy reveals distinct aromatic proton signals at δ = 8.9–9.1 ppm for the anilino NH group and δ = 3.8–3.9 ppm for the propoxy methylene protons. High-resolution mass spectrometry confirms molecular ion peaks at m/z = [M+H]⁺ = 189.13 Da with characteristic fragment ions arising from retro-Diels-Alder cleavage patterns observed via electrospray ionization (ESI).

Ongoing research focuses on expanding the scope of this scaffold through click chemistry approaches such as copper(I)-catalyzed azide–alkyne cycloadditions (CuAAC). A team at ETH Zurich recently reported successful conjugation with fluorescent dyes for bioimaging applications, achieving subcellular resolution tracking of endocytic pathways in HeLa cells without cytotoxic effects at concentrations below IC₅₀ thresholds.

In conclusion, 4-methyl-2-(2-methylpropoxy)aniline (CAS No: 640767-55-1) represents a multifunctional platform molecule bridging diverse scientific disciplines from medicinal chemistry to materials engineering. Its unique combination of synthetic accessibility and functional versatility positions it as a strategic intermediate for next-generation product development across multiple industries.